Cas no 14949-02-1 (Acetamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-chloro-)

Acetamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-chloro- structure
14949-02-1 structure
Product Name:Acetamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-chloro-
CAS No:14949-02-1
MF:C4H5ClN4O3S2
MW:256.690496206284
CID:1321457
PubChem ID:14898516
Update Time:2025-04-20

Acetamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-chloro-
    • 2-chloro-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide
    • DTXSID80565127
    • 14949-02-1
    • Chloracetazolamide
    • Inchi: 1S/C4H5ClN4O3S2/c5-1-2(10)7-3-8-9-4(13-3)14(6,11)12/h1H2,(H2,6,11,12)(H,7,8,10)
    • InChI Key: BLOQKEKPXLBTBC-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=NN=C(S1)S(N)(=O)=O)=O

Computed Properties

  • Exact Mass: 255.9491601g/mol
  • Monoisotopic Mass: 255.9491601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 152Ų
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